Cas no 72127-06-1 (Guanidine,N-cyano-N',N''-bis[2-[[[5-(1-pyrrolidinylmethyl)-2-furanyl]methyl]thio]ethyl]-)

• Product name: Guanidine,N-cyano-N',N''-bis[2-[[[5-(1-pyrrolidinylmethyl)-2-furanyl]methyl]thio]ethyl]-
• CAS No: 72127-06-1
• MF: C₂₆H₃₈N₆O₂S₂
• MW: 530.74892282486
• CID: 1757163

Guanidine,N-cyano-N',N''-bis[2-[[[5-(1-pyrrolidinylmethyl)-2-furanyl]methyl]thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-cyano-N',N''-bis[2-[[[5-(1-pyrrolidinylmethyl)-2-furanyl]methyl]thio]ethyl]-
• Guanidine, N-cyano-N',N''-bis[2-[[[5-(1-pyrrolidinylmethyl)-2-furanyl]methyl]thio]ethyl]-

• Inchi： 1S/C26H38N6O2S2/c27-21-30-26(28-9-15-35-19-24-7-5-22(33-24)17-31-11-1-2-12-31)29-10-16-36-20-25-8-6-23(34-25)18-32-13-3-4-14-32/h5-8H,1-4,9-20H2,(H2,28,29,30)
• InChI Key： CRLQDTSBEUHYID-UHFFFAOYSA-N
• SMILES： N(C#N)C(=NCCSCC1=CC=C(CN2CCCC2)O1)NCCSCC1=CC=C(CN2CCCC2)O1

Computed Properties

• Exact Mass: 530.25014

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 632.1±65.0 °C(Predicted)
• PSA: 92.97
• pka: 9.63±0.20(Predicted)